3-(sec-butylamino)-N-1-naphthylpropanamide

• IUPAC Name: 3-(butan-2-ylamino)-N-naphthalen-1-ylpropanamide
• InChI: InChI=1S/C17H22N2O/c1-3-13(2)18-12-11-17(20)19-16-10-6-8-14-7-4-5-9-15(14)16/h4-10,13,18H,3,11-12H2,1-2H3,(H,19,20)
• InChI Key: RSFULAPJBJZFDW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCCC(=O)NC1=CC=CC2=CC=CC=C21
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

3-(sec-butylamino)-N-1-naphthylpropanamide, also known as BPN, is a compound that belongs to the family of amides. It is widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds. BPN is synthesized using a specific method, which involves the reaction of 1-naphthylamine with 3-(sec-butylamino)propanoic acid. In

Mechanism of Action

3-(sec-butylamino)-N-1-naphthylpropanamide acts as a substrate for enzymes such as cytochrome P450. It is metabolized by these enzymes to form a reactive intermediate, which can then bind to proteins and other biomolecules. The binding of 3-(sec-butylamino)-N-1-naphthylpropanamide to proteins can lead to changes in their structure and function, which can have various biochemical and physiological effects.
Biochemical and Physiological Effects:
3-(sec-butylamino)-N-1-naphthylpropanamide has various biochemical and physiological effects depending on the specific compound it is used to study. For example, 3-(sec-butylamino)-N-1-naphthylpropanamide has been used to study the binding of drugs to proteins, which can lead to changes in their pharmacokinetics and pharmacodynamics. 3-(sec-butylamino)-N-1-naphthylpropanamide has also been used to investigate the mechanism of action of various compounds, which can provide insights into their therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(sec-butylamino)-N-1-naphthylpropanamide in lab experiments is that it is a well-established tool that has been widely used in scientific research. 3-(sec-butylamino)-N-1-naphthylpropanamide is also relatively easy to synthesize and purify, which makes it accessible to many researchers. However, one limitation of using 3-(sec-butylamino)-N-1-naphthylpropanamide is that it may not be suitable for all types of experiments. For example, 3-(sec-butylamino)-N-1-naphthylpropanamide may not be effective in studying compounds that do not bind to proteins.

Future Directions

There are many future directions for research involving 3-(sec-butylamino)-N-1-naphthylpropanamide. One area of future research could be to investigate the binding of 3-(sec-butylamino)-N-1-naphthylpropanamide to specific proteins and to study the effects of this binding on their structure and function. Another area of future research could be to study the metabolism of 3-(sec-butylamino)-N-1-naphthylpropanamide by enzymes other than cytochrome P450. Additionally, future research could focus on developing new compounds that are similar to 3-(sec-butylamino)-N-1-naphthylpropanamide but have improved properties for specific applications.
In conclusion, 3-(sec-butylamino)-N-1-naphthylpropanamide is a well-established tool that is widely used in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The use of 3-(sec-butylamino)-N-1-naphthylpropanamide in research has provided valuable insights into the biochemical and physiological effects of various compounds and has the potential to lead to the development of new therapeutic agents.

Scientific Research Applications

3-(sec-butylamino)-N-1-naphthylpropanamide is widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds. It is commonly used as a substrate for enzymes such as cytochrome P450. 3-(sec-butylamino)-N-1-naphthylpropanamide is also used to study the binding of drugs to proteins and to investigate the mechanism of action of various compounds.